Cas no 668972-87-0 (5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid
• CAS No: 668972-87-0
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 6251015
• PubChem ID: 18695170
• Update Time: 2026-03-11

5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1,3-oxazole-2-carboxylic acid
• EN300-6185733
• SCHEMBL8141902
• 668972-87-0
• 5-(4-Fluoro-phenyl)-oxazole-2-carboxylic acid
• 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid

• Inchi： 1S/C10H6FNO3/c11-7-3-1-6(2-4-7)8-5-12-9(15-8)10(13)14/h1-5H,(H,13,14)
• InChI Key： VUINRRAONOKKFF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(C(=O)O)O1

Computed Properties

• Exact Mass: 207.03317122g/mol
• Monoisotopic Mass: 207.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid

Research Briefing on 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid (CAS: 668972-87-0) in Chemical Biology and Pharmaceutical Applications

The compound 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid (CAS: 668972-87-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This oxazole derivative, characterized by a fluorophenyl substituent, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and metabolic disorders.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound as a core structure to design inhibitors of the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The study demonstrated that derivatives of this oxazole scaffold exhibited nanomolar affinity for MDM2, with improved pharmacokinetic properties compared to previous analogs. The findings underscore the potential of this compound in oncology drug development.

In the realm of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis and evaluation of 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid derivatives as novel antibacterial agents. The study focused on modifying the carboxylic acid moiety to enhance membrane permeability and target specificity. Several derivatives showed potent activity against Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to mammalian cells. These results suggest that this chemical scaffold could be valuable in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the preparation of 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid have been reported in recent patents. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with higher yields and reduced environmental impact, utilizing green chemistry principles. The new method employs catalytic cyclization reactions under mild conditions, addressing previous challenges in the large-scale production of this compound. This development is particularly significant for pharmaceutical companies looking to incorporate this building block into their drug discovery pipelines.

Ongoing research presented at the 2024 American Chemical Society National Meeting revealed novel applications of 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid in targeted drug delivery systems. Scientists have successfully conjugated this compound with nanoparticles to create pH-responsive drug carriers for tumor-specific delivery of chemotherapeutic agents. Preliminary in vivo studies showed enhanced tumor accumulation and reduced off-target effects compared to conventional delivery methods. This innovative approach could potentially improve the therapeutic index of existing anticancer drugs.

In conclusion, 5-(4-Fluorophenyl)-1,3-oxazole-2-carboxylic acid (CAS: 668972-87-0) continues to emerge as a valuable chemical entity in pharmaceutical research. Its diverse applications span from serving as a privileged scaffold in medicinal chemistry to enabling advancements in drug delivery technologies. As research progresses, we anticipate further discoveries that will expand the utility of this compound in addressing unmet medical needs. Future studies should focus on optimizing its physicochemical properties and exploring novel biological targets to maximize its therapeutic potential.